Cas no 845781-02-4 ((3,4-difluorophenyl)(4-ethylphenyl)methanone)

Technical Introduction: (3,4-Difluorophenyl)(4-ethylphenyl)methanone is a fluorinated aromatic ketone characterized by its distinct molecular structure, featuring both difluorophenyl and ethylphenyl substituents. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate in the development of pharmaceuticals, agrochemicals, and advanced materials. The presence of fluorine atoms enhances its stability and reactivity, making it suitable for selective functionalization and cross-coupling reactions. The ethyl group further contributes to its lipophilicity, which may be advantageous in applications requiring controlled solubility or binding properties. Its well-defined structure and purity make it a reliable choice for research and industrial processes demanding precise molecular frameworks.

(3,4-difluorophenyl)(4-ethylphenyl)methanone structure

845781-02-4 structure

Product Name:(3,4-difluorophenyl)(4-ethylphenyl)methanone

CAS No:845781-02-4

MF:C₁₅H₁₂F₂O

MW:246.251991271973

MDL:MFCD06201558

CID:989486

PubChem ID:2758281

Update Time:2025-06-07

(3,4-difluorophenyl)(4-ethylphenyl)methanone Chemical and Physical Properties

Names and Identifiers

- (3,4-difluorophenyl)(4-ethylphenyl)methanone
- (3,4-difluorophenyl)-(4-ethylphenyl)methanone
- 3,4-Difluoro-4'-ethylbenzophenone
- 845781-02-4
- DTXSID40374257
- MFCD06201558
- AKOS009338677
- (3,4-Difluoro-phenyl)-(4-ethyl-phenyl)-methanone
- MDL： MFCD06201558
- Inchi： 1S/C15H12F2O/c1-2-10-3-5-11(6-4-10)15(18)12-7-8-13(16)14(17)9-12/h3-9H,2H2,1H3
- InChI Key： IKAXVIMYHKRLJF-UHFFFAOYSA-N
- SMILES： FC1=C(C=CC(=C1)C(C1C=CC(=CC=1)CC)=O)F

Computed Properties

Exact Mass: 246.08600
Monoisotopic Mass: 246.086
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 284
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 17.1Å²

Experimental Properties

Density: 1.179
Boiling Point: 349.3°C at 760 mmHg
Flash Point: 133.8°C
Refractive Index: 1.54
PSA: 17.07000
LogP: 3.75820

(3,4-difluorophenyl)(4-ethylphenyl)methanone Security Information

Hazard Category Code： 36/37/38
Safety Instruction： S26; S36/37/39
Risk Phrases：R36/37/38

(3,4-difluorophenyl)(4-ethylphenyl)methanone Customs Data

HS CODE：2914700090
Customs Data：

China Customs Code:
2914700090

Overview:

2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acetone declared packaging

Summary:

HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

(3,4-difluorophenyl)(4-ethylphenyl)methanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	022794-5g	3,4-Difluoro-4'-ethylbenzophenone	845781-02-4	97%	5g	￡818.00	2022-02-28
Fluorochem	022794-25g	3,4-Difluoro-4'-ethylbenzophenone	845781-02-4	97%	25g	￡2295.00	2022-02-28
Fluorochem	022794-1g	3,4-Difluoro-4'-ethylbenzophenone	845781-02-4	97%	1g	￡340.00	2022-02-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1650600-1g	(3,4-Difluorophenyl)(4-ethylphenyl)methanone	845781-02-4	98%	1g	￥7562.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1650600-5g	(3,4-Difluorophenyl)(4-ethylphenyl)methanone	845781-02-4	98%	5g	￥14317.00	2024-07-28
abcr	AB166798-1 g	3,4-Difluoro-4'-ethylbenzophenone, 97%; .	845781-02-4	97%	1 g	€615.50	2023-07-20
abcr	AB166798-2 g	3,4-Difluoro-4'-ethylbenzophenone, 97%; .	845781-02-4	97%	2 g	€1,065.20	2023-07-20
A2B Chem LLC	AC36063-1g	3,4-Difluoro-4'-ethylbenzophenone	845781-02-4	97%	1g	$423.00	2024-04-19
A2B Chem LLC	AC36063-2g	3,4-Difluoro-4'-ethylbenzophenone	845781-02-4	97%	2g	$737.00	2024-04-19
A2B Chem LLC	AC36063-5g	3,4-Difluoro-4'-ethylbenzophenone	845781-02-4	97%	5g	$1288.00	2024-04-19

(3,4-difluorophenyl)(4-ethylphenyl)methanone Suppliers

Amadis Chemical Company Limited

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(CAS:845781-02-4)(3,4-difluorophenyl)(4-ethylphenyl)methanone

Order Number:A1196827

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 02:31

Price ($):287.0

Email:sales@amadischem.com

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3. An ionic liquid promoted microwave-hydrothermal route towards highly photoluminescent carbon dots for sensitive and selective detection of iron(iii)†

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4. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

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